Cas no 1160573-48-7 (1-Bromo-4-chloro-3-methyl-2-nitrobenzene)

• Product Name: 1-Bromo-4-chloro-3-methyl-2-nitrobenzene
• CAS No: 1160573-48-7
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD11846014
• CID: 4574223
• PubChem ID: 50997917
• Update Time: 2024-11-04

1-Bromo-4-chloro-3-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-chloro-3-methyl-2-nitrobenzene
• 3-Bromo-6-chloro-2-nitrotoluene
• F85896
• MFCD11846014
• 1160573-48-7
• AKOS026671498
• 1-Bromo-4-chloro-3-methyl-2-nitrobenzene

• MDL： MFCD11846014
• Inchi： 1S/C7H5BrClNO2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,1H3
• InChI Key： RDBOWXCEEGEMBL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes